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Compound of Interest

Compound Name: ZK118182 Isopropyl ester

Cat. No.: B611950 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed application notes and experimental protocols for the

preparation and use of ZK118182 Isopropyl ester, a potent prostaglandin DP1 receptor

agonist, in research settings. These guidelines are intended for researchers, scientists, and

professionals involved in drug development, particularly in the fields of ophthalmology and cell

biology.

Introduction
ZK118182 Isopropyl ester is the prodrug form of ZK118182, a selective and potent agonist for

the prostaglandin D2 (PGD2) receptor, specifically the DP1 subtype.[1] The isopropyl ester

formulation enhances its lipophilicity, facilitating improved corneal absorption for ophthalmic

applications.[1] Upon administration, it is hydrolyzed by endogenous esterases to the active

acid form, ZK118182. Its primary research application is in the field of glaucoma, where it has

been shown to significantly reduce intraocular pressure (IOP).[1]

Physicochemical and Pharmacological Properties
A summary of the key properties of ZK118182 Isopropyl ester is provided in the table below

for easy reference.
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Property Value Reference

Molecular Formula C₂₃H₃₇ClO₅ [1]

Molecular Weight 429.0 g/mol [1]

CAS Number 154927-31-8 [1]

Appearance Solution in methyl acetate [1]

Solubility

DMF: 3 mg/mLDMSO: 2

mg/mLEthanol: 12.5

mg/mLEthanol:PBS (pH 7.2)

(1:10): 0.1 mg/mL

[1]

Mechanism of Action Potent DP1 receptor agonist [1]

EC₅₀ 16.5 nM (for the active acid) [1]

Kᵢ 74 nM (for the active acid) [1]

In Vivo Efficacy

0.03 µg dose lowered monkey

IOP by 46% and rabbit IOP by

20% two hours after dosing

[1]

Mechanism of Action: DP1 Receptor Signaling
Pathway
ZK118182 acts as an agonist at the prostaglandin DP1 receptor, a G-protein coupled receptor

(GPCR). Activation of the DP1 receptor initiates a signaling cascade that is crucial for its

therapeutic effects.
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Experimental Protocols
The following protocols provide detailed methodologies for preparing ZK118182 Isopropyl
ester solutions for common research applications.

Preparation of Stock Solutions for In Vitro Studies
This protocol describes the preparation of a high-concentration stock solution for use in cell-

based assays.

Materials:

ZK118182 Isopropyl ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, amber microcentrifuge tubes

Calibrated micropipettes

Procedure:

Determine the required stock concentration. A common stock concentration is 10 mM.
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Calculate the required mass of ZK118182 Isopropyl ester.

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM stock: 1 mL x 10 mmol/L x 429.0 g/mol = 4.29 mg

Weigh the ZK118182 Isopropyl ester accurately in a sterile microcentrifuge tube.

Add the appropriate volume of solvent (DMSO or Ethanol) to the tube.

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solutions at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the stock solution to final working concentrations for

treating cells in culture.

Materials:

10 mM ZK118182 Isopropyl ester stock solution (from Protocol 4.1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes

Procedure:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.
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Important: The final concentration of the solvent (e.g., DMSO) in the cell culture medium

should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Prepare a vehicle control containing the same final concentration of the solvent (e.g., 0.1%

DMSO) in the cell culture medium.

Add the working solutions or vehicle control to your cell cultures and proceed with your

experimental assay.
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Preparation of Topical Ophthalmic Formulation for In
Vivo Studies
This protocol provides a general guideline for preparing a simple topical formulation for animal

studies, based on practices for other prostaglandin analogs. Note: This is a basic formulation

and may require optimization for specific animal models and study objectives.

Materials:

ZK118182 Isopropyl ester

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Ethanol

Sterile, amber dropper bottles

Procedure:

Prepare a stock solution of ZK118182 Isopropyl ester in Ethanol. For example, a 1 mg/mL

stock solution.

Prepare the final formulation. Based on the solubility data, a 1:10 dilution of an ethanol stock

into PBS is a reasonable starting point.

To prepare a 0.1 mg/mL (100 µg/mL) solution, dilute the 1 mg/mL ethanol stock 1:10 in

sterile PBS (pH 7.2).

This will result in a final ethanol concentration of 10%.

Ensure the final solution is clear and free of precipitates. If precipitation occurs, further

optimization of the vehicle may be necessary.

Transfer the final formulation to a sterile, amber dropper bottle.

Store the formulation protected from light, and prepare fresh as needed to ensure stability.

Administer the formulation as a single drop to the ocular surface of the experimental animal.
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Conclusion
These application notes and protocols provide a comprehensive guide for the preparation and

use of ZK118182 Isopropyl ester in a research setting. Adherence to these guidelines will

help ensure the consistency and reproducibility of experimental results. Researchers should

always consult relevant safety data sheets and institutional guidelines when handling chemical

reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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